Cas no 2248383-76-6 (2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid
• CAS No: 2248383-76-6
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6093875
• PubChem ID: 137939551
• Update Time: 2025-05-21

2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid
• 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid
• EN300-6508994
• 2248383-76-6
• 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid

• Inchi： 1S/C16H21NO4/c1-10-5-8-13(12(9-10)14(18)19)17(11-6-7-11)15(20)21-16(2,3)4/h5,8-9,11H,6-7H2,1-4H3,(H,18,19)
• InChI Key： ATXWFVDZGUSGNN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1C=CC(C)=CC=1C(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid (CAS No. 2248383-76-6)

2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid (CAS No. 2248383-76-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of benzoic acid derivatives, featuring a unique combination of tert-butoxycarbonyl (Boc) and cyclopropyl functional groups. Its molecular structure makes it a valuable intermediate in the development of novel therapeutics, particularly in the fields of drug discovery and medicinal chemistry.

The growing interest in 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid is driven by its role in the synthesis of small molecule inhibitors and protease-targeting compounds. Researchers are increasingly exploring its potential in addressing inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine. The compound's Boc-protected amine moiety enhances its stability during synthetic processes, making it a preferred choice for multi-step organic reactions.

From a structural perspective, CAS No. 2248383-76-6 exhibits a methyl-substituted benzoic acid core, which contributes to its lipophilicity and bioavailability. These properties are critical for optimizing drug-like molecules, a topic frequently searched in AI-driven drug design platforms. The cyclopropyl group further modulates the compound's conformational rigidity, a feature often leveraged in structure-activity relationship (SAR) studies.

In the context of green chemistry, 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid has garnered attention for its compatibility with sustainable synthetic protocols. Recent publications highlight its use in catalytic hydrogenation and flow chemistry, addressing the demand for eco-friendly manufacturing processes. This aligns with the broader industry shift toward reducing carbon footprints in chemical production.

The analytical characterization of CAS No. 2248383-76-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a recurring concern among pharmaceutical manufacturers. Additionally, the compound's storage stability under inert conditions is frequently discussed in chemical forums and research databases.

As the scientific community continues to explore targeted therapies, the demand for high-purity 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid is expected to rise. Its application in peptide mimetics and enzyme modulation positions it as a key player in next-generation biopharmaceuticals. For researchers seeking reliable chemical suppliers, verifying CAS registry numbers and certificates of analysis (CoA) remains a top priority.

In summary, 2-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-5-methylbenzoic acid (CAS No. 2248383-76-6) represents a versatile building block in modern organic synthesis. Its relevance to drug development pipelines and alignment with sustainable chemistry initiatives underscore its significance in both academic and industrial settings. Future studies may further elucidate its potential in personalized medicine and bioconjugation strategies.